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Compound of Interest

Compound Name: 2,4-Dimethylthiazole

Cat. No.: B1360104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of the safety and hazard information for

2,4-Dimethylthiazole (CAS No. 541-58-2). The information is compiled and presented to meet

the needs of laboratory and drug development professionals, with a focus on clear data

presentation, experimental context, and visual representation of safety workflows.

Chemical Identification and Physical Properties
2,4-Dimethylthiazole is a heterocyclic organic compound with the molecular formula C5H7NS.

[1][2] It is a colorless to pale yellow liquid with a characteristic pungent, nutty, or roasted aroma.

[2][3] This compound is slightly soluble in water but soluble in organic solvents like alcohol and

ether.[1][3]

Table 1: Physical and Chemical Properties of 2,4-Dimethylthiazole
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Property Value Source(s)

Molecular Formula C5H7NS [1][2]

Molecular Weight 113.18 g/mol [1][4]

Appearance
Clear colorless to light yellow

liquid
[1][3]

Odor
Pungent, nutty, roasted,

coffee-like
[3][5]

Boiling Point 144-146 °C @ 719 mmHg [1][5]

Flash Point 42 °C / 107.6 °F [5]

Density 1.056 g/mL at 25 °C [1][6]

Refractive Index n20/D 1.509 [1][6]

Water Solubility Slightly soluble [1][3]

Vapor Pressure 4.28 mmHg at 25 °C [1]

Hazard Identification and Classification
2,4-Dimethylthiazole is classified as a hazardous substance. It is a flammable liquid and

vapor, and it can cause skin, eye, and respiratory irritation.[4][5] It may also be harmful if

swallowed.[4][7]

Table 2: GHS Hazard Classification for 2,4-Dimethylthiazole
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Hazard Class Category Hazard Statement Source(s)

Flammable Liquids 3
H226: Flammable

liquid and vapor
[4][7]

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[4][7]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[4][5]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[4][5]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[4][5]

Pictograms:

Flame (Flammable)[4]

Exclamation Mark (Irritant, Harmful)[4]

Signal Word: Warning[4][5]

Toxicological Information
The toxicological data for 2,4-dimethylthiazole indicates moderate acute toxicity. The primary

routes of exposure are oral, dermal, and inhalation.

Table 3: Acute Toxicity Data for 2,4-Dimethylthiazole

Route of Exposure Species Value Source(s)

Intraperitoneal Mouse LD50: 250 mg/kg [8]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.scielo.br/j/abmvz/a/cmGM7DdtDvZNXTn5RPJgMsN/?format=pdf&lang=en
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.scielo.br/j/abmvz/a/cmGM7DdtDvZNXTn5RPJgMsN/?format=pdf&lang=en
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/product/b1360104?utm_src=pdf-body
https://www.benchchem.com/product/b1360104?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10610345/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific experimental reports for the toxicity of 2,4-dimethylthiazole are not publicly

available, the cited toxicity values are typically determined using standardized methodologies,

such as those established by the Organisation for Economic Co-operation and Development

(OECD). The following are detailed descriptions of the likely experimental protocols used.

Acute Oral Toxicity (LD50) - Based on OECD Guideline
425 (Up-and-Down Procedure)
The oral LD50 value is a statistically derived single dose of a substance that can be expected

to cause death in 50% of the animals when administered by the oral route. The Up-and-Down

Procedure is a method used to estimate the LD50 with a reduced number of animals.

Test System: Healthy, young adult female rats or mice are typically used.[1]

Dose Administration: The test substance is administered orally in a single dose via gavage.

[3] The volume administered is generally kept low.

Dose Progression: The study begins with a dose estimated to be just below the expected

LD50. Animals are dosed sequentially. If an animal survives, the next animal receives a

higher dose. If an animal dies, the next receives a lower dose.[1] This continues until a

statistically significant result is obtained.

Observation Period: Animals are observed for at least 14 days for signs of toxicity and

mortality.[1] Observations include changes in skin, fur, eyes, and behavior. Body weight is

also monitored.[9]

Acute Dermal Irritation - Based on OECD Guideline 404
This test assesses the potential of a substance to cause reversible inflammatory changes to

the skin.

Test System: The albino rabbit is the preferred species for this test.[10]

Procedure: A small area of the animal's skin is shaved. The test substance (0.5 mL for

liquids) is applied to the skin and covered with a gauze patch for a 4-hour exposure period.

[10]
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Observation: The skin is examined for erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The observations continue for 14

days to assess the reversibility of any effects.[10]

Acute Eye Irritation - Based on OECD Guideline 405
This test evaluates the potential of a substance to cause reversible or irreversible damage to

the eye.

Test System: Albino rabbits are typically used.[11]

Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into one eye of

the animal. The other eye serves as a control.[11]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,

iris, and conjunctivae are evaluated for opacity, inflammation, and other effects.[11]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Use in a well-ventilated area, preferably under a chemical fume hood.[5][9]

Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective

equipment (PPE).[9]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Use non-sparking tools and take precautionary measures against static discharge.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][9]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[12]
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Personal Protective Equipment (PPE)
The following PPE is recommended when handling 2,4-dimethylthiazole:

Table 4: Recommended Personal Protective Equipment

Body Part Equipment Standard/Specification

Eyes/Face
Safety glasses with side-

shields or goggles

ANSI Z87.1 compliant or

European Standard EN166[9]

[12]

Skin
Chemical-resistant gloves

(e.g., nitrile), lab coat
[9]

Respiratory

Use in a well-ventilated area. If

needed, use a NIOSH-

approved respirator.

[9]

First Aid Measures
In case of exposure, follow these first aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[5][12]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Get medical attention if irritation develops or persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention.[5][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5][12]

Fire-Fighting Measures
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Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[5]

Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air and can

travel to a source of ignition and flash back.[5] Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures
Personal Precautions: Remove all sources of ignition. Evacuate personnel to a safe area.

Wear appropriate PPE.[12]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[5]

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel, universal

binder) and place it in a suitable container for disposal.[5][12]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[5]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the logical relationships in handling the safety and hazards of

2,4-dimethylthiazole.
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Caption: Hazard identification and response workflow for 2,4-Dimethylthiazole.
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Caption: General experimental workflow for toxicological testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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